![molecular formula C12H17NO3S B2827352 (E)-N-(1-methoxypropan-2-yl)-2-phenylethenesulfonamide CAS No. 1331541-34-4](/img/structure/B2827352.png)
(E)-N-(1-methoxypropan-2-yl)-2-phenylethenesulfonamide
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Description
(E)-N-(1-methoxypropan-2-yl)-2-phenylethenesulfonamide is a useful research compound. Its molecular formula is C12H17NO3S and its molecular weight is 255.33. The purity is usually 95%.
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Scientific Research Applications
Therapeutic and Photodynamic Applications Sulfonamides have been evaluated for their therapeutic applications, including anticancer properties. For instance, novel (E)-N-aryl-2-arylethenesulfonamides have shown potent cytotoxicity against a wide spectrum of cancer cell lines, including drug-resistant ones. Compounds like (E)-N-(3-amino-4-methoxyphenyl)-2-(2',4',6'-trimethoxyphenyl)ethenesulfonamide demonstrated significant in vivo tumor reduction, highlighting their potential as anticancer agents (Reddy et al., 2013). Additionally, sulfonamide derivatives substituted with Schiff base groups, including zinc(II) phthalocyanine, have been synthesized and characterized for photodynamic therapy applications, showing good fluorescence properties and high singlet oxygen quantum yield, important for cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).
Enzyme Inhibition for Disease Treatment Sulfonamides have also been explored for their enzyme inhibition capabilities. Research into N-substituted benzenesulfonamides has revealed their potential as carbonic anhydrase inhibitors (CAIs), a class of compounds that can be therapeutic for conditions such as glaucoma, epilepsy, and certain types of edema. These studies offer insights into their inhibition mechanism, crucial for developing new therapeutic agents (Di Fiore et al., 2011).
Antitumor and Antiproliferative Effects Further investigations into sulfonamide compounds, such as N-[2-[(4-hydroxyphenyl)amino]-3-pyridinyl]-4-methoxybenzenesulfonamide (E7010), have demonstrated their ability to inhibit tubulin polymerization, exhibiting good antitumor activity against various human tumor xenografts. This highlights the role of sulfonamides in developing novel antitumor agents with potential applications in treating solid tumors (Koyanagi et al., 1994).
Properties
IUPAC Name |
(E)-N-(1-methoxypropan-2-yl)-2-phenylethenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17NO3S/c1-11(10-16-2)13-17(14,15)9-8-12-6-4-3-5-7-12/h3-9,11,13H,10H2,1-2H3/b9-8+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CFUFUDDTMBYKJQ-CMDGGOBGSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(COC)NS(=O)(=O)C=CC1=CC=CC=C1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(COC)NS(=O)(=O)/C=C/C1=CC=CC=C1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.